Cas no 864228-80-8 (1-(piperidin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(piperidin-2-yl)cyclopropan-1-ol
• CAS No: 864228-80-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD19225975
• CID: 3423128
• PubChem ID: 55300127
• Update Time: 2025-06-08

1-(piperidin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANOL, 1-(2-PIPERIDINYL)-
• F89622
• AKOS006379606
• EN300-251898
• PJB22880
• 1-piperidin-2-ylcyclopropan-1-ol
• 1-(piperidin-2-yl)cyclopropan-1-ol
• 864228-80-8
• SCHEMBL13894949

• MDL： MFCD19225975
• Inchi： 1S/C8H15NO/c10-8(4-5-8)7-3-1-2-6-9-7/h7,9-10H,1-6H2
• InChI Key： BDKDBWULCMICKY-UHFFFAOYSA-N
• SMILES： OC1(C2CCCCN2)CC1

Computed Properties

• Exact Mass: 141.115364102Da
• Monoisotopic Mass: 141.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 242.7±23.0 °C at 760 mmHg
• Flash Point: 110.5±13.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(piperidin-2-yl)cyclopropan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(piperidin-2-yl)cyclopropan-1-ol

Professional Introduction to 1-(piperidin-2-yl)cyclopropan-1-ol (CAS No. 864228-80-8)

1-(piperidin-2-yl)cyclopropan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a cyclopropane ring with a piperidine moiety. This molecular architecture has garnered considerable attention due to its potential in drug discovery and development, particularly in the design of novel bioactive molecules. The compound’s chemical formula and stereochemistry contribute to its distinctive pharmacological properties, making it a subject of extensive research interest.

The CAS No. 864228-80-8 identifier provides a standardized way to reference this compound in scientific literature and industrial applications. Its molecular structure, featuring a cyclopropanol group linked to a piperidine ring, suggests possible interactions with biological targets that could be exploited for therapeutic purposes. The cyclopropane ring, known for its strain and reactivity, often plays a crucial role in modulating the bioactivity of molecules, while the piperidine moiety is frequently found in pharmacologically active agents due to its ability to enhance solubility and binding affinity.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(piperidin-2-yl)cyclopropan-1-ol in the development of small-molecule inhibitors and modulators. Studies have demonstrated that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in metabolic pathways. The structural features of 1-(piperidin-2-yl)cyclopropan-1-ol make it a versatile scaffold for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacokinetic profiles and reduced toxicity.

In particular, the piperidin-2-yl substituent has been shown to improve the metabolic stability and oral bioavailability of drug candidates. This is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. The cyclopropanol group, on the other hand, introduces a site for further functionalization, allowing chemists to explore diverse chemical space and identify novel lead compounds.

The synthesis of 1-(piperidin-2-yl)cyclopropan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Recent methodologies have focused on improving the efficiency of these synthetic routes, leveraging catalytic systems and green chemistry principles to minimize waste and energy consumption. Such advancements not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

From a computational chemistry perspective, 1-(piperidin-2-yl)cyclopropan-1-ol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the binding modes and affinity profiles of potential drug candidates derived from this scaffold. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and prioritize compounds for further development.

The pharmacological potential of 1-(piperidin-2-yl)cyclopropan-1-ol has also been explored in preclinical models, where it has shown encouraging results in vitro and in vivo. These studies have underscored its utility as a starting point for developing novel therapeutics targeting diseases such as cancer, inflammation, and neurodegenerative disorders. The ability to modulate key biological pathways with precision is crucial for achieving therapeutic success, and compounds like 1-(piperidin-2-yl)cyclopropan-1-ol offer promising opportunities in this regard.

As research continues to evolve, the role of 1-(piperidin-2-yl)cyclopropan-1-ol is expected to expand beyond its current applications. Emerging technologies such as high-throughput screening and artificial intelligence-driven drug design are likely to further enhance its utility in identifying new therapeutic agents. The combination of traditional organic synthesis with cutting-edge computational methods will continue to drive innovation in this field.

In conclusion,1-(piperidin-2-ylicyclopropan - 1 - ol (CAS No . 864228 - 80 - 8) represents a significant compound with substantial potential in pharmaceutical research . Its unique structural features , coupled with recent advancements in synthetic chemistry and computational biology , position it as a valuable scaffold for developing novel bioactive molecules . As our understanding of its pharmacological properties continues to grow , so too will its impact on future drug discovery efforts . p >